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Compound of Interest

Compound Name: C.l. Direct orange 102

Cat. No.: B1460611

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the adsorption of Direct Orange 102 dye onto
activated carbon, summarizing key findings and experimental protocols from published
research. The information is intended to guide researchers in setting up and conducting similar
adsorption studies.

Introduction

Direct Orange 102 is a synthetic azo dye used in the textile industry. Due to its complex
aromatic structure, it is resistant to biodegradation and can be a significant environmental
pollutant. Adsorption onto activated carbon is a widely studied and effective method for the
removal of such dyes from aqueous solutions. This document outlines the critical parameters,
experimental procedures, and expected outcomes for the adsorption of Direct Orange 102 on
activated carbon.

Data Presentation

The following tables summarize the quantitative data from studies on the adsorption of Direct
Orange 102 on activated carbon derived from Thevetia neriifolia Juss wood (TNJAC).

Table 1: Optimal Conditions for Direct Orange 102 Adsorption
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Corresponding

Parameter Optimal Value Removal Efficiency  Reference
(%)
98.39 (for a similar

Adsorbent Dose 4.8 g/L ] [1]
direct dye)

i i 98.39 (for a similar

Contact Time 19 min ) [1]

direct dye)

98.39 (for a similar

H 3 1
P direct dye) s
Initial Dye 98.39 (for a similar

) 12 mg/L ] [1]
Concentration direct dye)
pH (TNJAC) 2t0 12 41to 75 [2]

Table 2: Isotherm Model Parameters for Direct Orange 102 Adsorption on TNJAC

Isotherm Model Parameters Value Reference
Langmuir gm (mg/g) 9.44 - 33 [1]

R2 - [2]

Freundlich R2 0.994 [1]

Note: The Langmuir adsorption capacity (qm) was found to vary within the specified range
depending on the temperature. The adsorption of Direct Orange 102 by TNJAC was found to
follow the Langmuir type of isotherm, indicating an energetically homogeneous sorbent
surface.[2]

Table 3: Kinetic Model Parameters for Direct Orange 102 Adsorption on TNJAC
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Kinetic Model Parameters Value Reference
Pseudo-Second-Order  ge (mg/g) 116.69 [1]

R2 0.989 [1]

R2 Range 0.9311-0.9871 [2]

Note: The kinetic data were best described by the pseudo-second-order model.[1][2]

Table 4: Thermodynamic Parameters for the Adsorption of a Similar Direct Dye

Thermodynamic
Parameter

Value

Interpretation Reference

AG® (kJ/mol)

-367.668 to -1374.260

Spontaneous and

[1]

favorable

AH° (kJ/mol) 553.98 Endothermic [1]
Increased

AS® (J/mol-K) 32.23 randomness at the [1]

solid-liquid interface

Note: These values indicate that the adsorption process is spontaneous and endothermic in

nature.[1]

Experimental Protocols

This section details the methodologies for key experiments in the study of Direct Orange 102

adsorption on activated carbon.

3.1. Preparation of Activated Carbon (from Thevetia neriifolia Juss wood)[3]

o Material Procurement: Obtain the wood of Thevetia neriifolia Juss.

e Initial Treatment: Cut the wood into small pieces and wash with water to remove dust and

other impurities.
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Drying: Dry the washed material in an oven at a suitable temperature (e.g., 100-110 °C) until
a constant weight is achieved.

Carbonization: Carbonize the dried material in a muffle furnace at 400 °C.[3]
Activation: Activate the carbonized material in a muffle furnace at 800 °C for 10 minutes.[3]

Washing and Sieving: Wash the activated carbon with plenty of water to remove any residual
chemicals and then dry it. Sieve the final product to obtain the desired particle size.[3]

3.2. Batch Adsorption Experiments|3]

Stock Solution Preparation: Prepare a stock solution of Direct Orange 102 (Molecular
Formula: CsaH21NeNasz011S2, Molecular Weight: 822.66 g/mol ) by dissolving a known
amount of the dye in double-distilled water.[3][4] Prepare solutions of desired concentrations
by diluting the stock solution.

Adsorption Setup: In a series of flasks, add a fixed amount of activated carbon (e.g., 100 mg)
to a known volume of dye solution (e.g., 100 mL) of a specific concentration.[3]

Agitation: Agitate the flasks in a temperature-controlled orbital shaker at a constant speed
(e.g., 180 rpm) for a predetermined period.[3]

Parameter Variation: To study the effect of different parameters, vary one parameter at a time
while keeping others constant:

o

pH: Adjust the initial pH of the dye solution using dilute HCI or NaOH.

[¢]

Temperature: Set the desired temperature on the orbital shaker.

[¢]

Initial Dye Concentration: Prepare dye solutions of varying concentrations.

[e]

Adsorbent Dose: Vary the amount of activated carbon added to the dye solution.

o

Contact Time: Withdraw samples at different time intervals.

Sample Collection and Analysis: At the end of the agitation period, withdraw the mixture and
centrifuge at high speed (e.g., 5000 rpm for 10 minutes) to separate the adsorbent from the
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solution.[3]

o Concentration Measurement: Analyze the supernatant for the residual dye concentration
using a UV-Vis spectrophotometer at the maximum wavelength of Direct Orange 102.

3.3. Calculation of Adsorption Capacity

The amount of dye adsorbed per unit mass of activated carbon at equilibrium (ge, mg/g) can be
calculated using the following equation:

Qe:(CO'Ce)*V/m

Where:

Co is the initial dye concentration (mg/L).

Ce is the equilibrium dye concentration (mg/L).

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Visualizations

4.1. Experimental Workflow
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Caption: Experimental workflow for the adsorption study of Direct Orange 102.

4.2. Factors Influencing Adsorption
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Caption: Key factors influencing the adsorption of Direct Orange 102.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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